2-Methoxy-4-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95%

• IUPAC Name: 2-methoxy-4-[4-(piperidine-1-carbonyl)phenyl]benzoic acid
• InChI: InChI=1S/C20H21NO4/c1-25-18-13-16(9-10-17(18)20(23)24)14-5-7-15(8-6-14)19(22)21-11-3-2-4-12-21/h5-10,13H,2-4,11-12H2,1H3,(H,23,24)
• InChI Key: DHYIASNUEXAIAH-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C2=CC=C(C=C2)C(=O)N3CCCCC3)C(=O)O
• Molecular Formula: C20H21NO4
• DSSTOX Substance ID: DTXSID90692296
• Molecular Weight: 339.4 g/mol
• CAS RN: 1261914-74-2

Description

2-Methoxy-4-[4-(piperidine-1-carbonyl)phenyl]benzoic acid (2M4PPCA) is a compound belonging to the class of benzoic acid derivatives. It is a white solid with a molecular weight of 326.41 g/mol. 2M4PPCA has been studied extensively due to its potential applications in various fields, such as medicine, agriculture, and biochemistry.

Scientific Research Applications

2-Methoxy-4-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% has been studied extensively due to its potential applications in various fields, such as medicine, agriculture, and biochemistry. In medicine, 2-Methoxy-4-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% has been shown to have anti-inflammatory and anti-bacterial properties, making it a potential candidate for the treatment of various infections and diseases. In agriculture, 2-Methoxy-4-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% has been shown to be an effective fungicide and insecticide, making it a potential candidate for the control of various plant diseases and pests. In biochemistry, 2-Methoxy-4-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% has been studied as a potential inhibitor of the enzyme dihydrofolate reductase (DHFR), which is involved in the synthesis of nucleic acids and proteins.

Mechanism of Action

The exact mechanism of action of 2-Methoxy-4-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% is still not well understood. However, studies have suggested that 2-Methoxy-4-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% may act as an inhibitor of the enzyme dihydrofolate reductase (DHFR). DHFR is involved in the synthesis of nucleic acids and proteins, and is essential for the growth and survival of many organisms. Studies have also suggested that 2-Methoxy-4-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% may interact with other enzymes involved in the synthesis of nucleic acids and proteins, such as thymidylate synthase and ribonucleotide reductase.
Biochemical and Physiological Effects
2-Methoxy-4-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% has been shown to have anti-inflammatory and anti-bacterial properties, making it a potential candidate for the treatment of various infections and diseases. Studies have also suggested that 2-Methoxy-4-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% may have anti-cancer properties, as it has been shown to inhibit the growth of certain types of cancer cells. Furthermore, 2-Methoxy-4-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% has been shown to have anti-fungal and anti-viral properties, making it a potential candidate for the treatment of various fungal and viral infections.

Advantages and Limitations for Lab Experiments

2-Methoxy-4-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% has several advantages for lab experiments. It is relatively inexpensive and easy to synthesize, and it is stable under a wide range of conditions. Furthermore, it has a low toxicity profile, making it safe to use in lab experiments. However, 2-Methoxy-4-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% also has some limitations. It has a relatively low solubility in water, making it difficult to use in aqueous solutions. Furthermore, it is not very stable in the presence of light and heat, making it difficult to store for long periods of time.

Future Directions

Given the potential applications of 2-Methoxy-4-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% in medicine, agriculture, and biochemistry, there are many potential future directions for research. For example, further research could be conducted to investigate the exact mechanism of action of 2-Methoxy-4-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95%, as well as to develop new and improved synthesis methods. Furthermore, further research could be conducted to investigate the potential anti-cancer, anti-fungal, and anti-viral properties of 2-Methoxy-4-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95%. Finally, further research could be conducted to investigate the potential applications of 2-Methoxy-4-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% in other fields, such as food science and cosmetics.

Synthesis Methods

2-Methoxy-4-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% can be synthesized using a two-step reaction. The first step involves the reaction of 4-chlorobenzonitrile with piperidine in the presence of potassium carbonate in an aqueous medium. This reaction produces piperidine-1-carbonyl chloride. The second step involves the reaction of piperidine-1-carbonyl chloride with 2-methoxy-4-chlorobenzaldehyde in the presence of a base, such as sodium hydroxide or potassium hydroxide, to produce 2-Methoxy-4-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95%.